Cas no 2228990-65-4 (2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol)

2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol is a synthetic organic compound with notable structural features. This compound exhibits high purity and stability, making it ideal for various chemical reactions. Its unique fluorinated pyrazole and ethan-1-ol moieties offer versatile reactivity, facilitating the synthesis of complex organic molecules. The compound's structural integrity ensures reliable performance in research and industrial applications.
2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol structure
2228990-65-4 structure
Product Name:2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
CAS No:2228990-65-4
MF:C6H5F5N2O
MW:216.108718633652
CID:5974580
PubChem ID:165976700
Update Time:2025-07-15

2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
    • 2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
    • 2228990-65-4
    • EN300-1956027
    • Inchi: 1S/C6H5F5N2O/c7-5(8)3(14)2-1-12-13-4(2)6(9,10)11/h1,3,5,14H,(H,12,13)
    • InChI Key: ODAKMSZNSNSFIU-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=NNC=1C(F)(F)F)O)F

Computed Properties

  • Exact Mass: 216.03220360g/mol
  • Monoisotopic Mass: 216.03220360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 48.9Ų

2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1956027-0.05g
2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
2228990-65-4
0.05g
$912.0 2023-09-17
Enamine
EN300-1956027-0.1g
2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
2228990-65-4
0.1g
$956.0 2023-09-17
Enamine
EN300-1956027-0.25g
2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
2228990-65-4
0.25g
$999.0 2023-09-17
Enamine
EN300-1956027-0.5g
2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
2228990-65-4
0.5g
$1043.0 2023-09-17
Enamine
EN300-1956027-1.0g
2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
2228990-65-4
1g
$1086.0 2023-05-23
Enamine
EN300-1956027-2.5g
2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
2228990-65-4
2.5g
$2127.0 2023-09-17
Enamine
EN300-1956027-5.0g
2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
2228990-65-4
5g
$3147.0 2023-05-23
Enamine
EN300-1956027-10.0g
2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
2228990-65-4
10g
$4667.0 2023-05-23
Enamine
EN300-1956027-1g
2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
2228990-65-4
1g
$1086.0 2023-09-17
Enamine
EN300-1956027-5g
2,2-difluoro-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
2228990-65-4
5g
$3147.0 2023-09-17

Additional information on 2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol

Introduction to 2,2-Difluoro-1-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylethan-1-Ol (CAS No. 2228990-65-4)

2,2-Difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 2228990-65-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluorinated pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of difluoro and trifluoromethyl groups, contribute to its distinctive chemical and biological properties.

The difluoro substitution on the ethan-1-ol moiety and the trifluoromethyl group on the pyrazole ring are key structural elements that enhance the compound's stability, solubility, and bioavailability. These modifications can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for various drug development initiatives.

Recent studies have highlighted the potential of 2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol in several therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are crucial mediators of inflammatory responses.

In addition to its anti-inflammatory properties, 2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific molecular pathways. For example, it has been reported to downregulate the expression of Bcl-2, an anti-apoptotic protein, while upregulating pro-apoptotic proteins such as Bax. This dual mechanism of action makes it a potential candidate for developing new anticancer therapies.

The pharmacological profile of 2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol has been further characterized through in vitro and in vivo studies. In vitro assays have demonstrated its high potency and selectivity against specific targets, while in vivo studies have confirmed its efficacy and safety in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

From a synthetic perspective, the preparation of 2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol involves several well-established chemical reactions. The synthesis typically begins with the formation of the pyrazole ring through a cyclocondensation reaction between a hydrazine derivative and an α-ketoester or α-diketone. Subsequent steps involve the introduction of the difluoro and trifluoromethyl groups using appropriate reagents and conditions. The overall synthetic route is efficient and scalable, making it suitable for large-scale production.

The stability and storage conditions of 2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol are also important considerations for its practical application. This compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place away from direct sunlight to maintain its integrity. Proper handling and storage practices are essential to ensure its long-term stability and effectiveness.

In conclusion, 2,2-difluoro-1-3-(trifluoromethyl)-1H-pyrazol-4-yethan-l-oI (CAS No. 2228990-65–4) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery and development efforts.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk